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Compound of Interest

Compound Name: Cesium chromate

Cat. No.: B076401

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the molar mass and density of
crystalline cesium chromate (Cs2CrOa), a yellow crystalline solid. The information presented
herein is intended to support research, development, and quality control activities where
precise physicochemical data is paramount.

Quantitative Data Summary

The molar mass and density of cesium chromate are fundamental parameters for
stoichiometric calculations, material characterization, and process design. The accepted values
for these properties are summarized below.
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Property Value Units
Molar Mass 381.80 g/mol g/mol
381.83 g/mol [1] g/mol
381.8046 g/mol [2] g/mol
381.805 g/mol [3] g/mol
Density 4.24 g/lcm?3[4] g/cm3
4.237 g/cm?3[5][6] g/cm3
4.23 g/cm?3[1] g/cm3
4.26 glcm?3[7] g/cm3

Methodologies and Experimental Protocols

The determination of molar mass and density relies on established analytical principles. This
section details the standard protocols applicable to crystalline cesium chromate.

Determination of Molar Mass

The molar mass of a pure, crystalline compound like cesium chromate is determined
computationally from its chemical formula and the standard atomic weights of its constituent
elements.

Protocol:

« |dentify Chemical Formula: The established chemical formula for cesium chromate is
Cs2CrOa.[1][4][5][6]

o Determine Atomic Composition: From the formula, it is determined that one molecule of
cesium chromate contains:

o Two (2) atoms of Cesium (Cs)

o One (1) atom of Chromium (Cr)
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o Four (4) atoms of Oxygen (O)

o Obtain Standard Atomic Weights: The most recent standard atomic weights are sourced from
the International Union of Pure and Applied Chemistry (IUPAC) periodic table.

o Atomic weight of Cs: 132.90545 u
o Atomic weight of Cr: 51.9961 u
o Atomic weight of O: 15.9994 u

o Calculate Molar Mass: The molar mass is the sum of the atomic weights of all atoms in the
formula.

o Molar Mass = (2 x Atomic Weight of Cs) + (1 x Atomic Weight of Cr) + (4 x Atomic Weight
of O)

o Molar Mass = (2 x 132.90545) + (1 x 51.9961) + (4 x 15.9994)

o Molar Mass = 265.8109 + 51.9961 + 63.9976 = 381.8046 g/mol

Inputs Calculation Steps Output

Chemical Formula 1. Identify atom counts 2. Multiply counts by 4 Sl Molar Mass
(Cs2Cr04) (Cs:2,Cr: 1, 0: 4) atomic weights ' (381.80 g/mol)
Standard Atomic Weights
(Cs, Cr, O)

Click to download full resolution via product page

Caption: Logical workflow for calculating the molar mass of Cesium Chromate.

Determination of Crystalline Density

The density of a crystalline solid can be determined experimentally through methods like gas
pycnhometry or calculated from crystallographic data obtained via X-ray diffraction (XRD). The
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calculation from XRD data is a highly accurate, non-destructive method.
Protocol (via X-ray Crystallography):

o Crystal Structure Analysis: A single crystal of cesium chromate is analyzed using X-ray
diffraction to determine its crystal system, space group, and unit cell dimensions. Cesium
chromate crystallizes in the orthorhombic system with the space group Pnma.[6][7]

o Determine Unit Cell Parameters: The lattice constants (the lengths of the unit cell edges) are
measured. For cesium chromate, these are approximately:

o a=8.368 A
o b=6.226 A
o c=11.135A

o Calculate Unit Cell Volume (V): For an orthorhombic system, the volume is the product of the
lattice constants.

o V=zaxbxc
o V=8.368Ax6.226 A x11.135 A =579.9 As
o Convert volume to cm3: V =579.9 x (108 cm)3 = 5.799 x 1022 cm3

o Determine Number of Formula Units per Unit Cell (Z): Crystallographic analysis reveals the
number of formula units (Cs2CrOa) contained within one unit cell. For cesium chromate, Z =
4.[6]

o Calculate Density (p): The density is calculated using the formula:
o p=(ZxM)/(VxNa)
o Where:

» Z =4 (formula units per unit cell)
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= M =381.80 g/mol (molar mass)

s V=5.799 x 10722 cm? (unit cell volume)

» Na =6.022 x 102 mol~! (Avogadro's number)

o p=(4x381.80)/((5.799 x 10~2) x (6.022 x 1023)) = 4.37 g/cm?3 (Note: The slight
discrepancy between this calculated value and reported experimental values[4][5][6] can

arise from minor variations in measured lattice parameters and experimental conditions.)

Experimental Step
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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